6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde

• IUPAC Name: 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde
• InChI: InChI=1S/C7H8N2OS/c10-4-6-3-7-5-11-2-1-9(7)8-6/h3-4H,1-2,5H2
• InChI Key: OKHWXBHLURLUPN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=CC(=NN21)C=O
• Molecular Formula: C7H8N2OS
• DSSTOX Substance ID: DTXSID50474378
• Molecular Weight: 168.22 g/mol
• CAS RN: 623564-62-5

Description

Physical And Chemical Properties Analysis

• Spectral Data : NMR, HPLC, LC-MS, UPLC, and other analytical techniques can provide valuable information about its structure and purity.

Scientific Research Applications

Synthesis and Chemical Transformations

6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde is involved in various synthetic pathways and chemical transformations. The compound is utilized in the preparation of heterocyclic chalcones and dipyrazolopyridines, which are significant in medicinal chemistry and material science (Quiroga et al., 2010). Additionally, its derivatives have been used in the synthesis of 4-(1-Methyl-2-sulfamoylvinyl)pyrazoles, showcasing the compound's versatility in organic synthesis (Fanghänel et al., 1997).

Heterocyclic Scaffold Development

This compound plays a crucial role in the development of heterocyclic scaffolds. It has been instrumental in the formation of 4H-pyrazolo[5,1-c]thiazines through innovative condensation reactions, contributing to the expansion of heterocyclic chemistry (Suen et al., 2006). The synthesis of linear annulated tricyclic heterocycles incorporating the pyrazolo[3,4-d]pyrimidine skeleton also exemplifies its application in creating complex chemical structures (Svetlik, 1987).

Role in Green Chemistry

This compound has been employed in green chemistry protocols, demonstrating its significance in environmentally friendly chemical processes. For instance, it has been used in the one-pot synthesis of various heterocyclic derivatives under aqueous media, aligning with the principles of green chemistry for sustainable development (Khazaei et al., 2015).

Molecular Modeling and Structural Analysis

Research involving 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde also extends to molecular modeling and structural analysis. Studies have been conducted to understand the structural determinants of activity, shape, size, and molecular fields of its derivatives, aiding in the rational design of novel compounds (Vicentini et al., 2005).

Safety and Hazards

• Safety Information : Handle with care, avoid ingestion, skin contact, and inhalation. Refer to the provided MSDS for detailed safety precautions.

Synthesis routes and methods

Procedure details

MnO2 (activated) (11.46 g) was added to the CHCl3 (135 mL) solution of (6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazin-2-yl)methanol (2.31 g) and refluxed for 1 h under a nitrogen atmosphere. The reaction mixture was filtered through a pad of Celite. The filtrate was concentrated under a reduced pressure. The residue was applied to silica gel column chromatography, then the column was eluted with n-hexane—AcOEt (1/1). The titled compound was obtained as pale yellow crystals (1.78 g, 78%).